2-chloro-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-nitrobenzamide

• IUPAC Name: 2-chloro-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-nitrobenzamide
• InChI: InChI=1S/C16H12ClN3O3S/c17-13-7-9(20(22)23)5-6-11(13)15(21)19-16-12(8-18)10-3-1-2-4-14(10)24-16/h5-7H,1-4H2,(H,19,21)
• InChI Key: OZSFHFDAGGAYSQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=C(S2)NC(=O)C3=C(C=C(C=C3)[N+](=O)[O-])Cl)C#N
• Molecular Formula: C16H12ClN3O3S
• Molecular Weight: 361.8 g/mol

Description

“2-chloro-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-nitrobenzamide” is a chemical compound with the molecular formula C11H11ClN2OS . It has an average mass of 254.736 Da and a mono-isotopic mass of 254.028061 Da .

Synthesis Analysis

The synthesis of this compound involves reactions of 2-chloro-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetamide with substituted 5-phenyl-1,3,4-oxadiazole-2 thiol. This reaction yields N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-aryl-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide.

Chemical Reactions Analysis

As mentioned in the synthesis analysis, this compound reacts with substituted 5-phenyl-1,3,4-oxadiazole-2 thiol to produce N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-aryl-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are characterized by its molecular formula C11H11ClN2OS , average mass 254.736 Da , and mono-isotopic mass 254.028061 Da . More detailed physical and chemical properties are not available in the sources I found.

Scientific Research Applications

Synthesis and Chemical Reactivity

Research into the chemical synthesis and reactivity of compounds structurally related to 2-chloro-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-nitrobenzamide has yielded significant insights. These compounds are integral to the development of novel chemical entities with potential applications in material science and pharmaceuticals. For example, benzo[b]thiophen-3-ylacetonitriles react with nitrobenzene derivatives to form benzothieno[2,3-b]quinolines, indicating their potential as intermediates in synthesizing complex heterocyclic compounds (Nowacki & Wojciechowski, 2017). Additionally, the synthesis of 4H-1,4-benzothiazine derivatives from phenylsulfinyl-, p-nitrophenyl-, or o-nitrophenyl-methylthiophenyl isocyanides demonstrates the versatility of these compounds in organic synthesis (Kobayashi et al., 2006).

Photocyclization and Photochromic Properties

The study of photocyclization and the development of photochromic properties in related compounds offer promising avenues for the creation of advanced materials. 1,2-Bis(benzo[b]thiophen-3-yl)ethene derivatives, for instance, exhibit thermally irreversible and fatigue-resistant photochromic properties, highlighting their potential for applications in optical storage and smart materials (Uchida et al., 1990).